5-Bromo-4-(trifluoromethyl)-1H-indazole
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a study reported a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans .
Physical And Chemical Properties Analysis
The physical and chemical properties of “5-Bromo-4-(trifluoromethyl)-1H-indazole” are not explicitly mentioned in the search results .
Scientific Research Applications
Agrochemical Industry
5-Bromo-4-(trifluoromethyl)-1H-indazole: and its derivatives are used in the agrochemical industry primarily for crop protection. The trifluoromethyl group is known to enhance the biological activity of pesticides, making them more effective against pests .
Pharmaceutical Development
In pharmaceuticals, compounds like 5-Bromo-4-(trifluoromethyl)-1H-indazole are valuable for their potential medicinal properties. They are often used as building blocks in the synthesis of drugs that could treat a variety of diseases due to their unique physicochemical properties .
Material Science
The compound’s derivatives are explored in material science for creating novel materials with specific desired properties, such as increased strength or chemical resistance. The presence of the trifluoromethyl group can significantly alter the material’s characteristics .
Analytical Chemistry
In analytical chemistry, 5-Bromo-4-(trifluoromethyl)-1H-indazole can be used as a reagent or a standard for calibrating instruments. Its well-defined structure and stability under various conditions make it suitable for analytical purposes .
Environmental Science
Research in environmental science utilizes these compounds to study their impact on ecosystems. Understanding the degradation and interaction of such chemicals with environmental factors is crucial for assessing their safety and ecological effects .
Biochemistry Research
In biochemistry, the compound is used to study biochemical pathways and interactions. Its derivatives may act as inhibitors or activators of certain enzymes, helping to elucidate their functions in biological systems .
Safety and Hazards
properties
IUPAC Name |
5-bromo-4-(trifluoromethyl)-1H-indazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrF3N2/c9-5-1-2-6-4(3-13-14-6)7(5)8(10,11)12/h1-3H,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FECZIZNDPJXBMQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C2=C1NN=C2)C(F)(F)F)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrF3N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-4-(trifluoromethyl)-1H-indazole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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